Cas no 17397-24-9 ((S)-(+)-5-Hexen-2-ol (~90%))

• Product Name: (S)-(+)-5-Hexen-2-ol (~90%)
• CAS No: 17397-24-9
• MF: C₆H₁₂O
• MW: 100.158882141113
• MDL: MFCD03701537
• CID: 137675
• PubChem ID: 11848710
• Update Time: 2025-10-29

(S)-(+)-5-Hexen-2-ol (~90%) Chemical and Physical Properties

Names and Identifiers

• 5-Hexen-2-ol, (2S)-
• (S)-(+)-2-HYDROXYHEX-5-ENE
• (S)-(+)-5-Hexen-2-ol
• (+)-(S)-HEX-1-EN-5-OL
• (+-)-hex-1-en-5-ol
• (+-)-hex-5-en-2-ol
• (S)-2-hydroxyhex-5-ene
• 558044_ALDRICH
• 5-hexen-2-ol
• 5-hexene-2-ol
• CTK0H4088
• Diallyl-monohydrat
• FT-0081327
• KB-04990
• Methyl-allylomethyl-carbinol
• (S)-HEX-5-EN-2-OL
• (S)-5-HEXENE-2-OL, 97%
• MFCD03701537
• (2S)-HEX-5-EN-2-OL
• EN300-322967
• 17397-24-9
• SCHEMBL282934
• AKOS017343751
• J-010955
• (S)-(+)-5-Hexen-2-ol, 97%, optical purity99.3%
• 5-Hexen-2-ol,(2S)-
• (S)-(+)-5-Hexen-2-ol (~90%)
• CS-0246373
• DB-005546
• LNPNXWKVAFKIBX-LURJTMIESA-N
• (2S)-5-Hexen-2-ol; (S)-(+)-1-Hexen-5-ol; (S)-Hex-5-en-2-ol
• G32268
• (2S)-5-Hexen-2-ol
• FH158200
• 626-090-7

• MDL： MFCD03701537
• Inchi： 1S/C6H12O/c1-3-4-5-6(2)7/h3,6-7H,1,4-5H2,2H3/t6-/m0/s1
• InChI Key： LNPNXWKVAFKIBX-LURJTMIESA-N
• SMILES： O[C@@H](C)CCC=C

Computed Properties

• Exact Mass: 100.08900
• Monoisotopic Mass: 100.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 50.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4

Experimental Properties

• Color/Form: liquid
• Density: 0.828 g/mL at 25 °C(lit.)
• Boiling Point: 130-131 °C(lit.)
• Flash Point: Fahrenheit: 109.4 ° f
  Celsius: 43 ° c
  
• Refractive Index: n20/D 1.4320(lit.)
• PSA: 20.23000
• LogP: 1.33340
• Solubility: Not determined
• Optical Activity: [α]20/D +15.0°, c = 1 in chloroform

(S)-(+)-5-Hexen-2-ol (~90%) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on (S)-(+)-5-Hexen-2-ol (~90%)

Comprehensive Guide to (S)-(+)-5-Hexen-2-ol (~90%) (CAS No. 17397-24-9): Properties, Applications, and Market Insights

(S)-(+)-5-Hexen-2-ol (~90%) (CAS No. 17397-24-9) is a chiral organic compound widely used in the synthesis of fragrances, flavors, and pharmaceutical intermediates. This optically active alcohol, with its characteristic hexenyl structure, has gained significant attention in recent years due to its versatile applications in green chemistry and sustainable manufacturing processes.

The compound's high enantiomeric purity (~90%) makes it particularly valuable for asymmetric synthesis, where stereochemical control is crucial. Researchers frequently search for "chiral building blocks for organic synthesis" or "enantiomerically enriched alcohols" – terms that perfectly describe this compound's role in modern chemical research.

From a molecular perspective, (S)-(+)-5-Hexen-2-ol features both a hydroxyl group and an unsaturated carbon-carbon double bond in its structure (C6H12O). This unique combination allows for diverse chemical transformations, making it a popular choice for scientists investigating "allylic alcohol reactions" or "stereoselective synthesis methods". The compound's boiling point of approximately 140-142°C and density of 0.84 g/cm³ are frequently referenced physical properties in technical datasheets.

In the fragrance industry, (S)-(+)-5-Hexen-2-ol (~90%) serves as a key intermediate for creating fresh, green odor profiles. Perfumers often combine it with other compounds to produce scents reminiscent of "green leaves" or "cut grass". The growing demand for natural-inspired fragrances has increased interest in this compound, as evidenced by search trends for "biodegradable fragrance ingredients" and "sustainable aroma chemicals".

The pharmaceutical sector utilizes 17397-24-9 in the synthesis of various active pharmaceutical ingredients (APIs). Its chiral nature makes it particularly useful for creating "single-enantiomer drugs", a major focus area in modern medicinal chemistry. Recent publications highlight its application in developing potential therapeutic agents, aligning with the increasing search volume for "chiral intermediates in drug discovery".

From a safety perspective, proper handling of (S)-(+)-5-Hexen-2-ol requires standard laboratory precautions. While not classified as hazardous under normal conditions, researchers often look up "safe handling of unsaturated alcohols" and "storage conditions for chiral compounds" – important considerations when working with this material.

The global market for (S)-(+)-5-Hexen-2-ol (~90%) has shown steady growth, particularly in regions with strong fragrance and pharmaceutical industries. Market analysts note increasing demand in Asia-Pacific countries, correlating with search trends for "specialty chemicals suppliers in China" and "high-purity chemical manufacturers". The compound's price typically reflects its enantiomeric purity, with 90% purity grade being the most commercially available option.

Environmental considerations have become increasingly important, with many researchers investigating "green synthesis routes for chiral alcohols". The compound's potential for biodegradation and its use in eco-friendly chemical processes have made it a subject of interest in sustainable chemistry circles.

Quality control of CAS No. 17397-24-9 typically involves chiral HPLC analysis to verify enantiomeric excess. Laboratories frequently search for "analytical methods for chiral purity determination" and "characterization of optically active compounds", reflecting the technical challenges associated with working with such materials.

In academic settings, (S)-(+)-5-Hexen-2-ol serves as an excellent teaching tool for concepts like "stereochemistry in organic compounds" and "asymmetric synthesis techniques". Its relatively simple structure yet important chiral center make it ideal for demonstrating fundamental principles in advanced organic chemistry courses.

The future outlook for (S)-(+)-5-Hexen-2-ol (~90%) appears promising, particularly as industries continue to emphasize sustainable chiral synthesis and green chemistry initiatives. Ongoing research into more efficient production methods and novel applications ensures this compound will remain relevant in various scientific and industrial fields for years to come.